Cas no 5415-96-3 (Propanimidothioic acid, methyl ester, hydrochloride (1:1))

• Product Name: Propanimidothioic acid, methyl ester, hydrochloride (1:1)
• CAS No: 5415-96-3
• MF: C₄H₁₀ClNS
• MW: 139.64689874649
• CID: 385004
• PubChem ID: 24181756
• Update Time: 2025-04-19

Propanimidothioic acid, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanimidothioic acid, methyl ester, hydrochloride (1:1)
• methyl propanimidothioate,hydrochloride
• DTXSID70636395
• NSC-11323
• Methyl propanimidothioate--hydrogen chloride (1/1)
• NSC11323
• 5415-96-3
• SCHEMBL152210

• Inchi： 1S/C4H9NS.ClH/c1-3-4(5)6-2;/h5H,3H2,1-2H3;1H
• InChI Key： FRKMJCNOIFDRQH-UHFFFAOYSA-N
• SMILES： Cl.S(C)C(CC)=N

Computed Properties

• Exact Mass: 103.04567
• Monoisotopic Mass: 139.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 117°Cat760mmHg
• Flash Point: 24.5°C
• Refractive Index: 1.484
• PSA: 23.85